Cas no 4996-29-6 (2-phenyl-4H,6H,7H,8H-pyrrolo1,2-apyrimidin-4-one)

• Product Name: 2-phenyl-4H,6H,7H,8H-pyrrolo1,2-apyrimidin-4-one
• CAS No: 4996-29-6
• MF: C₁₃H₁₂N₂O
• MW: 212.247182846069
• MDL: MFCD30487399
• CID: 2695014
• PubChem ID: 15714793
• Update Time: 2025-04-21

2-phenyl-4H,6H,7H,8H-pyrrolo1,2-apyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-4H,6H,7H,8H-pyrrolo1,2-apyrimidin-4-one
• EN300-329513
• 4996-29-6
• 2-Phenyl-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one
• 6-phenyl-2,3-trimethylene-3,4-dihydropyrimidin-4-one

• MDL： MFCD30487399
• Inchi： 1S/C13H12N2O/c16-13-9-11(10-5-2-1-3-6-10)14-12-7-4-8-15(12)13/h1-3,5-6,9H,4,7-8H2
• InChI Key： IRODBDNOVCQPLQ-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2C=CC=CC=2)N=C2CCCN21

Computed Properties

• Exact Mass: 212.094963011g/mol
• Monoisotopic Mass: 212.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 32.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines